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Compound of Interest

Compound Name: 1-Indanone, 2-diazo-

Cat. No.: B157840

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the chemical identifier and safety information for 2-diazo-1-
indanone. Extensive searches have not identified a specific CAS number for 2-diazo-1-
indanone. However, information is available for structurally related compounds, which is
presented herein to guide researchers in their work. The primary focus of this guide will be on
1,2-Indanedione (CAS No. 16214-27-0), a closely related compound for which safety data is
available.

Chemical Identification

While a specific CAS number for 2-diazo-1-indanone remains elusive in public databases, it is
crucial to distinguish it from its isomers and related structures for which data is available.

e Requested Compound: 2-diazo-1-indanone

o Closest Related Compound with CAS Number: 1,2-Indanedione
o CAS Number: 16214-27-0[1][2]
o Synonyms: Indan-1,2-dione[1]
o Molecular Formula: CoHeO2[2]

e Other Related Compounds:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b157840?utm_src=pdf-interest
https://arrowheadforensics.com/content/1/1-2-Indanedione-SDS.pdf
https://www.tcichemicals.com/BE/en/sds/I0976_EU_6N.pdf
https://arrowheadforensics.com/content/1/1-2-Indanedione-SDS.pdf
https://www.tcichemicals.com/BE/en/sds/I0976_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o l-Indanone: CAS No. 83-33-0[3][4][5]
o 2-Indanone: CAS No. 615-13-4[6][7]

o 2-Diazo-1,3-indanedione: Synthesis methods are known, but a specific CAS number and
comprehensive safety data are not readily available in the searched resources.[8]

o 1-Diazo-2-indanone: Listed in PubChem (CID 86226893) but without an assigned CAS
number.[9]

Safety Information for 1,2-Indanedione (CAS No.
16214-27-0)

The following safety information is for 1,2-Indanedione, which is structurally similar to the
requested compound. Researchers should handle all diazo compounds with caution due to
their potential for instability.

Data Presentation: Summary of Safety Data for 1,2-Indanedione
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Property Value

GHS Classification Not classified as hazardous
GHS Label Elements None

Hazard Pictograms None

Signal Word None

Hazard Statements None
Precautionary Statements None

Physical State Solid

Melting Point 97 °C (207 °F)[1]
Flash Point Not applicable[1]
Solubility in Water Slightly soluble[1]

Product does not present an explosion

Explosion Hazard
hazard[1]

Handling and Storage:

o Handling: Avoid breathing dust. Wash hands and face thoroughly after handling. Use in a
well-ventilated area. Avoid contact with skin, eyes, and clothing.[2]

o Storage: Keep container tightly closed. Store in a cool, dark, and dry place. Store away from
incompatible materials such as oxidizing agents.[2]

First Aid Measures:
 Inhalation: Move to fresh air. Consult a doctor if you feel unwell.

« Skin Contact: Remove contaminated clothing. Rinse skin with water. If irritation occurs, get
medical advice.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[2]
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 Ingestion: Rinse mouth. Get medical advice if you feel unwell.[2]
Experimental Protocols
Synthesis of 2-Diazo-1,3-indanedione:

While a specific protocol for 2-diazo-1-indanone was not found, a general method for the
synthesis of the related compound, 2-diazo-1,3-indanedione, involves a base-catalyzed diazo
transfer reaction.[8]

General Procedure:

e 1,3-Indandione is treated with a diazo transfer reagent, such as p-toluenesulfonyl azide or
methanesulfonyl azide.

e The reaction is carried out in the presence of a base. Various bases have been reported,
including potassium ethoxide, triethylamine, or cesium carbonate.[8]

e The reaction proceeds via the electrophilic addition of the enolate of 1,3-indandione to the
azide, followed by the elimination of the corresponding sulfonamide.[8]

Logical Relationship: Synthesis of 2-Diazo-1,3-indanedione
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Synthesis of 2-Diazo-1,3-indanedione

Reactants
1.3-Indandione Diazo Transfer Reagent Base
’ (e.g., p-toluenesulfonyl azide) (e.g., Triethylamine)
Progess

Base-Catalyzed
Diazo Transfer

2-Diazo-1,3-indanedione

Byproduct
(e.g., p-toluenesulfonamide)

Click to download full resolution via product page

Caption: A diagram illustrating the general synthetic pathway to 2-diazo-1,3-indanedione.

Experimental Workflow: General Handling of Diazo Compounds
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General Handling Workflow for Diazo Compounds
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Caption: A workflow diagram for the safe handling of potentially hazardous diazo compounds.
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Disclaimer: The information provided in this guide is for informational purposes only and is
based on the available data for structurally related compounds. The absence of a specific CAS
number and safety data for 2-diazo-1-indanone necessitates that researchers treat this
compound with extreme caution. A thorough risk assessment should be conducted before
handling this or any related chemical. Always consult the most current Safety Data Sheet
(SDS) for any chemical you are working with and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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